Cas no 1341124-14-8 (methyl 2-(2,6-diaminophenyl)acetate)

• Product Name: methyl 2-(2,6-diaminophenyl)acetate
• CAS No: 1341124-14-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 1104990
• PubChem ID: 68216632
• Update Time: 2025-04-20

methyl 2-(2,6-diaminophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,6-diaminophenyl)acetate
• SCHEMBL12204370
• 1341124-14-8
• AKOS025149716
• DB-187652

• Inchi： 1S/C9H12N2O2/c1-13-9(12)5-6-7(10)3-2-4-8(6)11/h2-4H,5,10-11H2,1H3
• InChI Key： VCKIJAPQGBZVKE-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C(=CC=CC=1N)N)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.3Ų